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Compound of Interest

Compound Name: 4-Benzyl-3-methylmorpholine

Cat. No.: B15094399 Get Quote

Foreword
This technical guide provides a comprehensive overview of 4-Benzyl-3-methylmorpholine, a

substituted morpholine derivative of interest to researchers, scientists, and professionals in

drug development. Due to the limited publicly available data for this specific compound, this

guide also draws upon information from closely related analogs to provide a thorough

understanding of its potential chemical and biological properties. This document covers the

compound's identification, a proposed synthetic pathway, estimated physicochemical

properties, and a discussion of its potential pharmacological relevance based on the broader

class of morpholine-containing compounds.

Compound Identification
Precise CAS numbers for all stereoisomers of 4-Benzyl-3-methylmorpholine are not readily

available in public databases, suggesting it is a research chemical with limited commercial

availability. However, CAS numbers for closely related compounds have been identified:

Compound Name CAS Number

(R)-4-Benzyl-3-methylmorpholine 74571-98-5

(S)-4-Benzyl-3-(bromomethyl)morpholine

hydrobromide
2007908-70-3

4-Benzyl-3-hydroxymethylmorpholine 110167-20-9

(R)-4-Benzyl-3-cyanomethylmorpholine 917572-29-3
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Physicochemical Properties
Quantitative data for 4-Benzyl-3-methylmorpholine is not extensively documented. The

following table summarizes the properties of the parent compound, 4-Benzylmorpholine, to

provide an estimated profile.

Property Value (for 4-Benzylmorpholine)

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

IUPAC Name 4-benzylmorpholine

CAS Number 10316-00-4

Appearance Likely a liquid at room temperature

Boiling Point Not available

Melting Point Not available

Solubility Expected to be soluble in organic solvents

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 4-Benzyl-3-methylmorpholine is

not available in the surveyed literature. However, a plausible synthetic route can be proposed

based on established methods for the synthesis of substituted morpholines. A potential

approach involves the reductive amination of a suitable precursor.

Proposed Synthetic Pathway
A likely synthetic route to 4-Benzyl-3-methylmorpholine could start from a commercially

available amino alcohol, which is first N-benzylated and then undergoes cyclization.
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Step 1: N-Benzylation

Step 2: Cyclization

2-amino-1-propanol

Benzaldehyde

N-Benzyl-2-amino-1-propanol1. Benzaldehyde
2. Reducing Agent

Reducing Agent (e.g., NaBH4)

N-Benzyl-2-amino-1-propanol

Cyclizing Agent (e.g., Chloroacetyl chloride)

4-Benzyl-3-methylmorpholineCyclization
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Caption: Proposed two-step synthesis of 4-Benzyl-3-methylmorpholine.

Experimental Protocol (Hypothetical)
Step 1: Synthesis of N-Benzyl-2-amino-1-propanol

To a solution of 2-amino-1-propanol (1.0 eq) in a suitable solvent such as methanol, add

benzaldehyde (1.0 eq).

Stir the mixture at room temperature for 1-2 hours to form the corresponding imine.

Cool the reaction mixture to 0°C and add a reducing agent, such as sodium borohydride (1.2

eq), portion-wise.

Allow the reaction to warm to room temperature and stir for an additional 12 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15094399?utm_src=pdf-body-img
https://www.benchchem.com/product/b15094399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15094399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sulfate, filter, and concentrate under reduced pressure to yield the crude N-

benzyl-2-amino-1-propanol.

Step 2: Cyclization to form 4-Benzyl-3-methylmorpholine

Dissolve the crude N-benzyl-2-amino-1-propanol (1.0 eq) in a suitable solvent like

dichloromethane.

Add a base, such as triethylamine (2.5 eq).

Cool the mixture to 0°C and add chloroacetyl chloride (1.1 eq) dropwise.

Allow the reaction to warm to room temperature and stir for 24 hours.

Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 4-Benzyl-3-
methylmorpholine.

Potential Biological Activity and Signaling Pathways
While no specific biological data for 4-Benzyl-3-methylmorpholine has been found, the

morpholine scaffold is a well-established pharmacophore in medicinal chemistry, present in

numerous approved drugs. Derivatives of morpholine are known to exhibit a wide range of

biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Substituted phenylmorpholines, in particular, have been investigated for their effects on the

central nervous system, often acting as monoamine neurotransmitter releasers or reuptake

inhibitors.
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Hypothetical Mechanism of Action
Based on the activities of related compounds, 4-Benzyl-3-methylmorpholine could potentially

interact with various biological targets, such as G-protein coupled receptors (GPCRs), ion

channels, or enzymes like kinases. A generalized signaling pathway that could be modulated

by a morpholine derivative is depicted below.
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Caption: Generalized signaling pathway potentially modulated by 4-Benzyl-3-
methylmorpholine.
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Safety and Handling
Specific safety and handling information for 4-Benzyl-3-methylmorpholine is not available.

The following recommendations are based on data for structurally related morpholine

derivatives.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

vapors and contact with skin and eyes.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

First Aid: In case of contact, immediately flush skin or eyes with plenty of water. If inhaled,

move to fresh air. Seek medical attention if irritation persists.

Conclusion
4-Benzyl-3-methylmorpholine is a morpholine derivative with potential for further investigation

in the field of drug discovery. While specific data for this compound is scarce, this guide

provides a foundational understanding based on the known chemistry and biology of the

morpholine class of compounds. Further research is warranted to fully elucidate the synthesis,

properties, and biological activity of this specific molecule.

To cite this document: BenchChem. [4-Benzyl-3-methylmorpholine: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15094399#4-benzyl-3-methylmorpholine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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